Cas no 5467-63-0 (5-{[4-(dimethylamino)-3-nitrophenyl]methylidene}-1-(3-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione)

• Product name: 5-{[4-(dimethylamino)-3-nitrophenyl]methylidene}-1-(3-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• CAS No: 5467-63-0
• MF: C₂₀H₁₈N₄O₅
• MW: 394.380724430084
• CID: 1590452
• PubChem ID: 2846961

5-{[4-(dimethylamino)-3-nitrophenyl]methylidene}-1-(3-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• 5-{[4-(dimethylamino)-3-nitrophenyl]methylidene}-1-(3-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• 5-[[4-(dimethylamino)-3-nitrophenyl]methylidene]-1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione
• DTXSID50385854
• 5467-63-0

• Inchi： InChI=1S/C20H18N4O5/c1-12-5-4-6-14(9-12)23-19(26)15(18(25)21-20(23)27)10-13-7-8-16(22(2)3)17(11-13)24(28)29/h4-11H,1-3H3,(H,21,25,27)
• InChI Key： CFCBXUBRSKEDHE-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)N2C(=O)C(=CC3=CC(=C(C=C3)N(C)C)[N+](=O)[O-])C(=O)NC2=O

Computed Properties

• Exact Mass: 394.12784
• Monoisotopic Mass: 394.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.402
• Refractive Index: 1.682
• PSA: 112.86
• LogP: 3.49970